Cas no 2305492-24-2 (N-6-(3-chloro-4-methylphenyl)pyrimidin-4-ylprop-2-enamide)

• Product Name: N-6-(3-chloro-4-methylphenyl)pyrimidin-4-ylprop-2-enamide
• CAS No: 2305492-24-2
• MF: C₁₄H₁₂ClN₃O
• MW: 273.717581748962
• CID: 6612955
• PubChem ID: 146081623
• Update Time: 2025-05-21

N-6-(3-chloro-4-methylphenyl)pyrimidin-4-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-6-(3-chloro-4-methylphenyl)pyrimidin-4-ylprop-2-enamide
• 2305492-24-2
• N-[6-(3-Chloro-4-methylphenyl)pyrimidin-4-yl]prop-2-enamide
• Z3405283722
• EN300-26595316

• Inchi： 1S/C14H12ClN3O/c1-3-14(19)18-13-7-12(16-8-17-13)10-5-4-9(2)11(15)6-10/h3-8H,1H2,2H3,(H,16,17,18,19)
• InChI Key： UDMBFIGOFJGIKF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)C1C=C(N=CN=1)NC(C=C)=O

Computed Properties

• Exact Mass: 273.0668897g/mol
• Monoisotopic Mass: 273.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.9Ų

Additional information on N-6-(3-chloro-4-methylphenyl)pyrimidin-4-ylprop-2-enamide

Comprehensive Overview of N-6-(3-chloro-4-methylphenyl)pyrimidin-4-ylprop-2-enamide (CAS No. 2305492-24-2)

N-6-(3-chloro-4-methylphenyl)pyrimidin-4-ylprop-2-enamide (CAS No. 2305492-24-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a pyrimidine core linked to a 3-chloro-4-methylphenyl group and an acrylamide moiety, exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which align with current trends in targeted therapy and small-molecule inhibitors.

The compound's CAS number 2305492-24-2 serves as a critical identifier in chemical databases, ensuring accurate tracking in high-throughput screening and structure-activity relationship (SAR) studies. Recent advancements in computational chemistry have enabled deeper insights into its binding affinity with biological targets, a topic frequently searched in AI-driven drug design platforms. Its synthetic accessibility and modifiable functional groups make it a versatile candidate for lead optimization in oncology and inflammation research.

In the context of green chemistry, N-6-(3-chloro-4-methylphenyl)pyrimidin-4-ylprop-2-enamide has been explored for its potential in sustainable synthesis routes. This aligns with the growing demand for eco-friendly chemical processes, a hot topic in both academic and industrial forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, addressing common queries about quality control in fine chemical production.

The compound's mechanism of action remains under investigation, but preliminary studies suggest interactions with kinase enzymes, a focus area for precision medicine. This connection to personalized healthcare resonates with current searches on biomarker discovery and therapeutic targeting. Furthermore, its structural analogs are being evaluated for synergistic effects in combination therapies, reflecting the industry's shift toward multi-target approaches.

From a commercial perspective, CAS 2305492-24-2 is cataloged by major chemical suppliers as a research-grade material, often requested for academic collaborations and patent applications. Its nomenclature—N-6-(3-chloro-4-methylphenyl)pyrimidin-4-ylprop-2-enamide—highlights the importance of IUPAC naming conventions, a frequent subject in chemistry education platforms. The compound’s thermal stability and solubility parameters are also key considerations for formulation scientists, addressing practical challenges in drug delivery systems.

Emerging discussions in cheminformatics emphasize the role of 2305492-24-2 in virtual screening libraries, where its pharmacophore features are modeled for de novo drug design. This intersects with popular searches on AI-augmented molecular discovery, showcasing its relevance in cutting-edge research. Additionally, its metabolic pathways and toxicity profiles are being scrutinized to meet regulatory standards for preclinical development, a critical step in the drug approval pipeline.

In summary, N-6-(3-chloro-4-methylphenyl)pyrimidin-4-ylprop-2-enamide (CAS No. 2305492-24-2) represents a compelling case study in modern medicinal chemistry, bridging gaps between theoretical modeling and practical applications. Its multifaceted utility underscores the compound’s potential to address unmet needs in life sciences, while its technical attributes cater to specialized inquiries in chemical research and innovation.